Cas no 82914-58-7 (1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl-)

1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl- structure
82914-58-7 structure
Product Name:1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl-
CAS No:82914-58-7
MF:C6H15ClNO
MW:152.642400979996
CID:679946
PubChem ID:18733
Update Time:2025-04-19

1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl-
    • (3-chloro-2-hydroxypropyl)-trimethylazanium
    • 3-chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium
    • NS00002058
    • CHEMBL1907414
    • DTXSID90859802
    • InChI=1/C6H15ClNO/c1-8(2,3)5-6(9)4-7/h6,9H,4-5H2,1-3H3/q+1
    • 82914-58-7
    • SCHEMBL141593
    • AB03783
    • (3-chloro-2-hydroxypropyl)-trimethylazanium chloride
    • CERAPP_17193
    • XIUCEANTZSXBQQ-UHFFFAOYSA-
    • DTXSID50274618
    • Inchi: 1S/C6H15ClNO/c1-8(2,3)5-6(9)4-7/h6,9H,4-5H2,1-3H3/q+1
    • InChI Key: XIUCEANTZSXBQQ-UHFFFAOYSA-N
    • SMILES: ClCC(C[N+](C)(C)C)O

Computed Properties

  • Exact Mass: 152.0842168g/mol
  • Monoisotopic Mass: 152.0842168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 79.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 20.2Ų
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